Decarboxy Tianeptine-d12 Nitrile
Decarboxy Tianeptine-d12 Nitrile
Brand Name:
Vulcanchem
CAS No.:
1216525-46-0
VCID:
VC0028884
InChI:
InChI=1S/C21H24ClN3O2S/c1-25-19-10-6-5-9-17(19)21(24-14-8-4-2-3-7-13-23)18-12-11-16(22)15-20(18)28(25,26)27/h5-6,9-12,15,21,24H,2-4,7-8,14H2,1H3/i2D2,3D2,4D2,7D2,8D2,14D2
SMILES:
CN1C2=CC=CC=C2C(C3=C(S1(=O)=O)C=C(C=C3)Cl)NCCCCCCC#N
Molecular Formula:
C21H24ClN3O2S
Molecular Weight:
430.025
Decarboxy Tianeptine-d12 Nitrile
CAS No.: 1216525-46-0
Reference Standards
VCID: VC0028884
Molecular Formula: C21H24ClN3O2S
Molecular Weight: 430.025
| CAS No. | 1216525-46-0 |
|---|---|
| Product Name | Decarboxy Tianeptine-d12 Nitrile |
| Molecular Formula | C21H24ClN3O2S |
| Molecular Weight | 430.025 |
| IUPAC Name | 7-[(3-chloro-6-methyl-5,5-dioxo-11H-benzo[c][2,1]benzothiazepin-11-yl)amino]-2,2,3,3,4,4,5,5,6,6,7,7-dodecadeuterioheptanenitrile |
| Standard InChI | InChI=1S/C21H24ClN3O2S/c1-25-19-10-6-5-9-17(19)21(24-14-8-4-2-3-7-13-23)18-12-11-16(22)15-20(18)28(25,26)27/h5-6,9-12,15,21,24H,2-4,7-8,14H2,1H3/i2D2,3D2,4D2,7D2,8D2,14D2 |
| Standard InChIKey | BAZXSPFVNLBJSJ-ZARVCVOMSA-N |
| SMILES | CN1C2=CC=CC=C2C(C3=C(S1(=O)=O)C=C(C=C3)Cl)NCCCCCCC#N |
| Synonyms | 7-[(3-Chloro-6,11-dihydro-6-methyl-5,5-dioxidodibenzo[c,f][1,2]thiazepin-11-yl)amino]-1-Heptanenitrile; |
| PubChem Compound | 46780571 |
| Last Modified | Nov 11 2021 |
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